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  4. (+/-)-16,17-Dihydroxy-4Z,7Z,10Z,13Z,19Z-docosapentaenoic acid
(+/-)-16,17-Dihydroxy-4Z,7Z,10Z,13Z,19Z-docosapentaenoic acid (+/-)-16,17-Dihydroxy-4Z,7Z,10Z,13Z,19Z-docosapentaenoic acid 16(17)-DiHDPA is produced from cytochrome P450 epoxygenase action on docosahexaenoic acid (DHA; Item No. 90310). It has been shown to inhibit VEGF-induced angiogenesis and reduce cancer cell metastasis in mice.
Brand Name: Vulcanchem
CAS No.: 1345275-27-5
VCID: VC0161066
InChI: InChI=1S/C22H34O4/c1-2-3-14-17-20(23)21(24)18-15-12-10-8-6-4-5-7-9-11-13-16-19-22(25)26/h3,5-8,11-15,20-21,23-24H,2,4,9-10,16-19H2,1H3,(H,25,26)/b7-5-,8-6-,13-11-,14-3-,15-12-
SMILES: CCC=CCC(C(CC=CCC=CCC=CCC=CCCC(=O)O)O)O
Molecular Formula: C22H34O4
Molecular Weight: 362.5 g/mol

(+/-)-16,17-Dihydroxy-4Z,7Z,10Z,13Z,19Z-docosapentaenoic acid

CAS No.: 1345275-27-5

Reference Standards

VCID: VC0161066

Molecular Formula: C22H34O4

Molecular Weight: 362.5 g/mol

(+/-)-16,17-Dihydroxy-4Z,7Z,10Z,13Z,19Z-docosapentaenoic acid - 1345275-27-5

CAS No. 1345275-27-5
Product Name (+/-)-16,17-Dihydroxy-4Z,7Z,10Z,13Z,19Z-docosapentaenoic acid
Molecular Formula C22H34O4
Molecular Weight 362.5 g/mol
IUPAC Name (4Z,7Z,10Z,13Z,19Z)-16,17-dihydroxydocosa-4,7,10,13,19-pentaenoic acid
Standard InChI InChI=1S/C22H34O4/c1-2-3-14-17-20(23)21(24)18-15-12-10-8-6-4-5-7-9-11-13-16-19-22(25)26/h3,5-8,11-15,20-21,23-24H,2,4,9-10,16-19H2,1H3,(H,25,26)/b7-5-,8-6-,13-11-,14-3-,15-12-
Standard InChIKey YXQCSWUATWXVGK-ZYADFMMDSA-N
Isomeric SMILES CC/C=C\CC(C(C/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)O)O)O
SMILES CCC=CCC(C(CC=CCC=CCC=CCC=CCCC(=O)O)O)O
Canonical SMILES CCC=CCC(C(CC=CCC=CCC=CCC=CCCC(=O)O)O)O
Description 16(17)-DiHDPA is produced from cytochrome P450 epoxygenase action on docosahexaenoic acid (DHA; Item No. 90310). It has been shown to inhibit VEGF-induced angiogenesis and reduce cancer cell metastasis in mice.
Synonyms 16,17-dihydroxy-4Z,7Z,10Z,13Z,19Z-docosapentaenoic acid
Reference 1.Zhang, G.,Panigrahy, D.,Mahakian, L.M., et al. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis. Proc. Natl. Acad. Sci. USA 110(16), 6530-6535 (2013).
PubChem Compound 16061147
Last Modified Nov 11 2021
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